Cas no 2171200-00-1 (3-{(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid)

• Product Name: 3-{(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid
• CAS No: 2171200-00-1
• MF: C₃₄H₃₂N₂O₆
• MW: 564.627689361572
• CID: 5841045
• PubChem ID: 165806805
• Update Time: 2025-06-08

3-{(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid
• EN300-1537307
• 3-{[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}benzoic acid
• 2171200-00-1

• Inchi： 1S/C34H32N2O6/c1-22(41-20-23-10-3-2-4-11-23)31(32(37)35-19-24-12-9-13-25(18-24)33(38)39)36-34(40)42-21-30-28-16-7-5-14-26(28)27-15-6-8-17-29(27)30/h2-18,22,30-31H,19-21H2,1H3,(H,35,37)(H,36,40)(H,38,39)/t22-,31+/m0/s1
• InChI Key： IOGCNTMMCGDWJP-WKRVVKTRSA-N
• SMILES： O(C(N[C@@H](C(NCC1C=CC=C(C(=O)O)C=1)=O)[C@H](C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 564.22603674g/mol
• Monoisotopic Mass: 564.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 885
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 114Ų

Additional information on 3-{(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid

Comprehensive Analysis of 3-{(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid (CAS No. 2171200-00-1)

The compound 3-{(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid (CAS No. 2171200-00-1) is a sophisticated organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its complex structure features a benzyloxy group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a benzoic acid moiety, making it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly interested in this compound due to its potential role in drug discovery and bioconjugation.

One of the key features of 3-{(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid is its stereochemistry, with the (2R,3S) configuration playing a critical role in its biological activity. The presence of the Fmoc group is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS) to protect amino acids during the assembly of peptide chains. This has led to a surge in searches for "Fmoc-protected amino acids" and "peptide synthesis intermediates," reflecting the growing demand for high-purity building blocks in biopharmaceuticals.

In recent years, the compound has garnered attention in the context of targeted drug delivery and antibody-drug conjugates (ADCs). Its benzoic acid functionality allows for further derivatization, enabling the attachment of therapeutic payloads to targeting molecules. This aligns with the current trend in "precision medicine" and "personalized therapeutics," where researchers are actively seeking innovative linker molecules and bioconjugation tools.

The synthesis of 3-{(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid involves multi-step organic reactions, including amide coupling and esterification. Its purity and stability are critical for applications in high-throughput screening and combinatorial chemistry. As the pharmaceutical industry shifts toward "green chemistry" and "sustainable synthesis," there is a rising interest in optimizing the production of such compounds with minimal environmental impact.

From an analytical chemistry perspective, the characterization of this compound typically involves advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the accurate identification and quantification of the compound, addressing the increasing demand for "quality control in pharmaceutical intermediates" and "analytical method validation."

In summary, 3-{(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid (CAS No. 2171200-00-1) represents a versatile and highly functionalized compound with broad applications in medicinal chemistry and biotechnology. Its unique structural attributes and compatibility with modern synthetic strategies make it a subject of ongoing research and development, particularly in the fields of peptide-based therapeutics and targeted drug delivery systems.